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Compound Name: 3-methylheptanedioyl-CoA

Cat. No.: B15550630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methylheptanedioyl-CoA is a dicarboxylic acyl-coenzyme A derivative that may be involved

in the metabolism of branched-chain fatty acids and amino acids. Its accumulation or depletion

in cells can be indicative of metabolic dysregulation in various disease states. Accurate

quantification of 3-methylheptanedioyl-CoA is crucial for understanding its physiological role

and for the development of novel therapeutics targeting metabolic pathways. This document

provides a detailed protocol for the analysis of 3-methylheptanedioyl-CoA in cultured cells

using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Metabolic Pathway Context
Dicarboxylic acids are typically formed through ω-oxidation of monocarboxylic fatty acids in the

endoplasmic reticulum. These dicarboxylic acids are subsequently metabolized via β-oxidation

within peroxisomes.[1][2][3] Branched-chain fatty acids and certain amino acids can also serve

as precursors. The pathway diagram below illustrates the general metabolic context for the

formation and breakdown of dicarboxylic acyl-CoAs like 3-methylheptanedioyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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analysis-in-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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